Cas no 54997-30-7 (Benzeneacetonitrile, 2-[(4-butylphenyl)thio]-)

• Product Name: Benzeneacetonitrile, 2-[(4-butylphenyl)thio]-
• CAS No: 54997-30-7
• MF: C₁₈H₁₉NS
• MW: 281.41516327858
• CID: 353129
• PubChem ID: 71364368
• Update Time: 2025-04-19

Benzeneacetonitrile, 2-[(4-butylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 2-[(4-butylphenyl)thio]-
• 2-[2-(4-butylphenyl)sulfanylphenyl]acetonitrile
• 54997-30-7
• {2-[(4-Butylphenyl)sulfanyl]phenyl}acetonitrile
• DTXSID40787843

• Inchi： 1S/C18H19NS/c1-2-3-6-15-9-11-17(12-10-15)20-18-8-5-4-7-16(18)13-14-19/h4-5,7-12H,2-3,6,13H2,1H3
• InChI Key： QJQBXLRIDZYUKY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1CC#N)C1C=CC(=CC=1)CCCC

Computed Properties

• Exact Mass: 281.12397
• Monoisotopic Mass: 281.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• PSA: 23.79